3,5-Diformyl-4-hydroxybenzoic acid

• Molecular Formula: C9H6O5
• Molecular Weight: 194.14 g/mol
• IUPAC Name: 3,5-diformyl-4-hydroxybenzoic acid
• InChI: InChI=1S/C9H6O5/c10-3-6-1-5(9(13)14)2-7(4-11)8(6)12/h1-4,12H,(H,13,14)
• InChI Key: HYTMTIJUPNDHQU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=O)O)C=O)C(=O)O

Description

3,5-Diformyl-4-hydroxybenzoic acid is a useful research compound. Its molecular formula is C9H6O5 and its molecular weight is 194.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of commercially available 4-hydroxybenzoic acid (7.2 mmol) and HMTA (29.8 mmol) were dissolved in TFA (7.6 ml). The reaction was refluxed for 3 days using a Dean-Stark system, and was thereafter cooled to room temperature. 44 ml of water were added and the resulting mixture was heated to 80° C. for 4 hours. Cooling to room temperature yielded 3,5-diformyl-4-hydroxybenzoic acid (Compound 2g) as a yellow solid (in quantitative yield).